Cas no 106369-30-6 (1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-)

1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)- structure
106369-30-6 structure
Product Name:1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-
CAS No:106369-30-6
MF:C18H17NO2S
MW:311.39808344841
CID:1175763
Update Time:2024-08-05

1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole, 1-[(4-methylphenyl)sulfonyl]-3-(phenylmethyl)-
    • N-tosyl-3-benzylpyrrolate
    • Inchi: 1S/C18H17NO2S/c1-15-7-9-18(10-8-15)22(20,21)19-12-11-17(14-19)13-16-5-3-2-4-6-16/h2-12,14H,13H2,1H3
    • InChI Key: TZEPERQCTGBLDC-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C=CC(CC2=CC=CC=C2)=C1

Computed Properties

  • Exact Mass: 311.09811

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Melting Point: 91.5-92 °C(Solv: hexane (110-54-3))
  • Boiling Point: 485.0±53.0 °C(Predicted)
  • PSA: 39.07
  • pka: -7.70±0.70(Predicted)
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